Cas no 2229015-72-7 (tert-butyl N-2-(1-acetylcyclopropyl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(1-acetylcyclopropyl)-4-methoxyphenylcarbamate
• CAS No: 2229015-72-7
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 6547646
• PubChem ID: 164663907
• Update Time: 2025-06-12

tert-butyl N-2-(1-acetylcyclopropyl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-acetylcyclopropyl)-4-methoxyphenylcarbamate
• 2229015-72-7
• EN300-1888691
• tert-butyl n-[2-(1-acetylcyclopropyl)-4-methoxyphenyl]carbamate

• Inchi： 1S/C17H23NO4/c1-11(19)17(8-9-17)13-10-12(21-5)6-7-14(13)18-15(20)22-16(2,3)4/h6-7,10H,8-9H2,1-5H3,(H,18,20)
• InChI Key： XZJZAGRKFWKQOR-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=C(C=CC=2NC(=O)OC(C)(C)C)OC)CC1

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-2-(1-acetylcyclopropyl)-4-methoxyphenylcarbamate

Professional Introduction to Compound with CAS No. 2229015-72-7 and Product Name: Tert-butyl N-2-(1-acetylcyclopropyl)-4-methoxyphenylcarbamate

The compound with the CAS number 2229015-72-7 and the product name Tert-butyl N-2-(1-acetylcyclopropyl)-4-methoxyphenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, an acetylcyclopropyl moiety, and a 4-methoxyphenylcarbamate moiety, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of structural diversity in the development of novel drug candidates. The Tert-butyl N-2-(1-acetylcyclopropyl)-4-methoxyphenylcarbamate molecule exemplifies this principle by incorporating several functional groups that can interact with biological targets in complex ways. The tert-butyl group, for instance, is known for its ability to enhance lipophilicity and metabolic stability, while the acetylcyclopropyl moiety introduces a rigid cyclic structure that can improve binding affinity. The 4-methoxyphenylcarbamate component adds another layer of complexity, potentially influencing both pharmacokinetic and pharmacodynamic properties.

One of the most intriguing aspects of this compound is its potential as a scaffold for further drug development. The combination of these structural elements suggests that it may exhibit multiple mechanisms of action, making it a promising candidate for treating a variety of diseases. For example, studies have shown that molecules with similar structural motifs can interact with enzymes and receptors in ways that modulate inflammatory pathways, which are implicated in conditions such as cancer, autoimmune disorders, and neurodegenerative diseases.

In the context of current research trends, the development of small molecules that can modulate protein-protein interactions (PPIs) has become increasingly important. The Tert-butyl N-2-(1-acetylcyclopropyl)-4-methoxyphenylcarbamate molecule, with its complex architecture, may have the potential to disrupt or facilitate PPIs, thereby offering new therapeutic strategies. This capability is particularly relevant given the growing recognition that many diseases are driven by dysregulated protein interactions.

Furthermore, the compound's solubility and bioavailability are critical factors in its potential clinical application. The presence of polar functional groups such as hydroxyl and carbamate moieties enhances solubility, which is essential for oral bioavailability. Additionally, the lipophilic tert-butyl group can improve membrane permeability, facilitating cellular uptake. These properties make it an attractive candidate for further investigation in preclinical models.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. By leveraging techniques such as molecular docking and quantum mechanical calculations, researchers can gain insights into how this compound might bind to its target proteins. These computational studies have already provided valuable information about the binding modes and affinity of similar molecules, suggesting that Tert-butyl N-2-(1-acetylcyclopropyl)-4-methoxyphenylcarbamate could exhibit high selectivity for certain biological targets.

The synthesis of this compound also presents an interesting challenge for organic chemists. The multi-step synthesis involves key transformations such as carbamate formation and cyclopropane ring introduction. Each step must be carefully optimized to ensure high yield and purity. Recent innovations in synthetic methodologies have made it possible to construct complex molecules more efficiently than ever before, which bodes well for future studies on this compound.

In conclusion, the compound with CAS No. 2229015-72-7 and the product name Tert-butyl N-2-(1-acetylcyclopropyl)-4-methoxyphenylcarbamate represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive subject for both academic research and industrial applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics.